N-(2,4-difluorophenyl)-2-(1-oxo-4-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-(4-methylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide
• InChI: InChI=1S/C24H17F2N5O3/c1-14-6-9-16(10-7-14)34-23-22-29-30(13-21(32)27-18-11-8-15(25)12-17(18)26)24(33)31(22)20-5-3-2-4-19(20)28-23/h2-12H,13H2,1H3,(H,27,32)
• InChI Key: KAUZDDKPRPCZQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC3=CC=CC=C3N4C2=NN(C4=O)CC(=O)NC5=C(C=C(C=C5)F)F
• Molecular Formula: C24H17F2N5O3
• Molecular Weight: 461.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(1-oxo-4-(p-tolyloxy)-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide is a useful research compound. Its molecular formula is C24H17F2N5O3 and its molecular weight is 461.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Diversified Synthesis Approaches

One study highlights a diversified synthesis method for 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives, employing a Ugi four-component reaction followed by a copper-catalyzed tandem reaction. This methodology facilitates the rapid access to complex fused tricyclic scaffolds, indicating potential utility in generating structurally related compounds to the one (An et al., 2017).

Biological Activity

Derivatives of the compound have been synthesized and evaluated for positive inotropic activity, suggesting potential applications in cardiovascular research. For instance, N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives showed favorable activity in increasing stroke volume in isolated rabbit heart preparations, with certain compounds demonstrating potent activity (Zhang et al., 2008).

Anticancer Activity

A new series of 1,2,4-triazolo[4,3-a]-quinoline derivatives were designed and synthesized, with some displaying significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines. These findings suggest potential therapeutic applications in oncology (Reddy et al., 2015).

Structural Analysis

The structural aspects of related compounds have been studied, revealing the importance of cage-type and π(quinoline)⋯π(quinoline) dimeric motifs. Such analyses contribute to a deeper understanding of the molecular interactions and crystal packing, which are crucial for designing compounds with desired properties (de Souza et al., 2015).